Cas no 51069-11-5 (4-Phenylquinuclidine)

4-Phenylquinuclidine Properties

Names and Identifiers

• 4-Phenylquinuclidine
• 4-Phenyl-1-azabicyclo[2.2.2]octane
• 4-Phenyl-chinuclidin
• 1-Azabicyclo[2.2.2]octane, 4-phenyl-
• 1-Azabicyclo(2.2.2)octane, 4-phenyl-
• CSKNWIPXDBBWRW-UHFFFAOYSA-N
• 4-Phenylquinuclidine #
• FCH1116685
• 4-phenyl-1-azabicyclo[2.2.2]-octane
• 4-phenyl-1-azabicyclo-[2.2.2]octane
• 4-Phenyl-1-aza-bicyclo[2.2.2]octane
• 1-Azabicyclo[2.2.2]octane,4-phenyl-
• DTXSID10199070
• CS-0323022
• FT-0619414
• AKOS005207059
• A923945
• 51069-11-5
• SCHEMBL348028
• AS-44349
• NS00022263
• 4-phenyl-1-azabicyclo[2.2.2]octane
• +Expand

• MDL： MFCD00797340
• InChIKey： CSKNWIPXDBBWRW-UHFFFAOYSA-N
• Inchi： 1S/C13H17N/c1-2-4-12(5-3-1)13-6-9-14(10-7-13)11-8-13/h1-5H,6-11H2
• SMILES： N12C([H])([H])C([H])([H])C(C3C([H])=C([H])C([H])=C([H])C=3[H])(C([H])([H])C1([H])[H])C([H])([H])C2([H])[H]

Computed Properties

• Exact Mass: 187.13600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 187.136
• Heavy Atom Count: 14
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 3.2

Experimental Properties

• LogP: 2.36180
• PSA: 3.24000
• Refractive Index: 1.59
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 276.1°Cat760mmHg
• Melting Point: 123-124°C
• Flash Point: 110.4°C
• Color/Form: powder
• Solubility: Insoluble
• Density: 1.07

4-Phenylquinuclidine Security Information

• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Storage Condition：(BD434157)
• Risk Phrases： 36/37/38

4-Phenylquinuclidine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%